Cas no 17754-01-7 (4,7-dibromo-5,6-dichlorobenzo[c][1,2,5]thiadiazole)

• Product Name: 4,7-dibromo-5,6-dichlorobenzo[c][1,2,5]thiadiazole
• CAS No: 17754-01-7
• MF: C₆Br₂Cl₂N₂S
• MW: 362.856595993042
• CID: 5682697
• PubChem ID: 67515482
• Update Time: 2023-09-14

4,7-dibromo-5,6-dichlorobenzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-Dibromo-5,6-dichloro-benzo[1,2,5]thiadiazole
• 2,1,3-Benzothiadiazole, 4,7-dibromo-5,6-dichloro-
• 17754-01-7
• SCHEMBL2727967
• HIAJJWRLCFFJRQ-UHFFFAOYSA-N
• 4,7-Dibromo-5,6-dichlorobenzo[c][1,2,5]thiadiazole
• 4,7-dibromo-5,6-dichloro-2,1,3-benzothiadiazole
• 4,7-dibromo-5,6-dichlorobenzo[c][1,2,5]thiadiazole

• Inchi： 1S/C6Br2Cl2N2S/c7-1-3(9)4(10)2(8)6-5(1)11-13-12-6
• InChI Key： HIAJJWRLCFFJRQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C2C1=NSN=2)Br)Cl)Cl

Computed Properties

• Exact Mass: 361.75055g/mol
• Monoisotopic Mass: 359.75260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 2.329±0.06 g/cm3(Predicted)
• Boiling Point: 397.4±37.0 °C(Predicted)
• pka: -5.69±0.50(Predicted)